Cas no 87769-40-2 (4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-)

• Product Name: 4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
• CAS No: 87769-40-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 652487
• PubChem ID: 13157022
• Update Time: 2025-04-19

4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
• 5-ethyl-2,2,6-trimethyl-1,3-dioxin-4-one
• DTXSID60523028
• 5-Ethyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one
• SCHEMBL7428431
• 87769-40-2

• Inchi： 1S/C9H14O3/c1-5-7-6(2)11-9(3,4)12-8(7)10/h5H2,1-4H3
• InChI Key： ZYILMIXAVLPPRF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC1(C)C)CC

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų